Cas no 320417-43-4 (6-[(4-Methoxyphenyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde)

• Product Name: 6-[(4-Methoxyphenyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
• CAS No: 320417-43-4
• MF: C₁₃H₁₀N₂O₂S₂
• MW: 290.360700130463
• CID: 6787092
• PubChem ID: 1480428
• Update Time: 2025-05-27

6-[(4-Methoxyphenyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-[(4-methoxyphenyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
• AKOS000135826
• 1E-004S
• 320417-43-4
• 6-(4-methoxyphenyl)sulfanylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde
• 6-[(4-Methoxyphenyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde

• Inchi： 1S/C13H10N2O2S2/c1-17-9-2-4-10(5-3-9)19-12-11(8-16)15-6-7-18-13(15)14-12/h2-8H,1H3
• InChI Key： VIJJVSQPFDVDKE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)C1=C(C=O)N2C=CSC2=N1

Computed Properties

• Exact Mass: 290.01836991g/mol
• Monoisotopic Mass: 290.01836991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 97.1Ų

Additional information on 6-[(4-Methoxyphenyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde

Introduction to 6-[(4-Methoxyphenyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde (CAS No. 320417-43-4)

6-[(4-Methoxyphenyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde, with the CAS number 320417-43-4, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in medicinal chemistry. This compound belongs to the class of imidazothiazoles, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

The chemical structure of 6-[(4-Methoxyphenyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde is characterized by a central imidazothiazole core linked to a 4-methoxyphenyl group via a sulfur atom. The presence of the aldehyde functional group at the 5-position of the imidazothiazole ring adds to its reactivity and potential for further chemical modifications. This structural feature makes it an attractive candidate for the development of novel therapeutic agents.

Recent studies have highlighted the potential of 6-[(4-Methoxyphenyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell membranes, leading to cell death. This finding is particularly significant given the growing global concern over antibiotic resistance.

In addition to its antimicrobial properties, 6-[(4-Methoxyphenyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde has shown promise in cancer research. A research team from the National Cancer Institute reported that this compound can selectively inhibit the growth of certain cancer cell lines while exhibiting minimal toxicity towards normal cells. The selective cytotoxicity is attributed to its ability to target specific signaling pathways involved in cancer cell proliferation and survival.

The synthesis of 6-[(4-Methoxyphenyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde has been extensively studied and optimized to improve yield and purity. One common synthetic route involves the condensation of 5-formylimidazo[2,1-b][1,3]thiazole with 4-methoxybenzenethiol in the presence of a suitable base. This method has been refined to achieve high yields and purity levels, making it suitable for large-scale production.

The physicochemical properties of 6-[(4-Methoxyphenyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde have also been characterized in detail. It is a solid at room temperature with a melting point ranging from 180°C to 185°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. These properties are important considerations for its use in both laboratory research and potential pharmaceutical applications.

In terms of safety and handling, while 6-[(4-Methoxyphenyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde is not classified as a hazardous material under current regulations, it is recommended that standard laboratory safety protocols be followed when handling this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles and working in a well-ventilated area or fume hood.

The future prospects for 6-[(4-Methoxyphenyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde are promising. Ongoing research aims to further elucidate its biological mechanisms and explore its potential as a lead compound for drug development. Additionally, efforts are being made to synthesize analogs with enhanced potency and selectivity for specific therapeutic targets.

In conclusion, 6-[(4-Methoxyphenyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde (CAS No. 320417-43-4) is a versatile compound with significant potential in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in various therapeutic areas.